Cas no 2229073-94-1 (3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine
• CAS No: 2229073-94-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6615774
• PubChem ID: 165698799
• Update Time: 2025-08-05

3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine
• 3-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidine
• EN300-1767347
• 2229073-94-1

• Inchi： 1S/C11H19N3/c1-9-11(8-14(2)13-9)6-10-4-3-5-12-7-10/h8,10,12H,3-7H2,1-2H3
• InChI Key： WHBJTPLFHPCPLQ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CN(C)N=C2C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine

Introduction to 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine (CAS No. 2229073-94-1)

3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine, with the CAS number 2229073-94-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperidine family, characterized by its unique structural features and potential biological activities. The compound's structure consists of a piperidine ring substituted with a 1,3-dimethylpyrazole moiety, which imparts distinct chemical and pharmacological properties.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine typically involves multi-step processes, including the formation of the piperidine ring and subsequent functionalization with the pyrazole group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have indicated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in a range of neurological disorders.

Recent research has also explored the potential therapeutic applications of 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine has been another focus of recent investigations. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) efficiently is particularly noteworthy, as this characteristic is essential for CNS-targeted therapies.

In the context of drug discovery and development, 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine represents an exciting lead compound. Its unique structure and promising biological activities make it a valuable candidate for further optimization and clinical evaluation. Researchers are currently exploring various derivatives and analogs to enhance its potency and selectivity while minimizing potential side effects.

The safety profile of 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine is also an important consideration. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and any potential adverse effects.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidine (CAS No. 2229073-94-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.